Cas no 1383625-02-2 (2-bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone)

• Product Name: 2-bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone
• CAS No: 1383625-02-2
• MF: C₉H₅Br₂F₃O
• MW: 345.938611745834
• CID: 5150284
• Update Time: 2025-06-09

2-bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone

• Inchi： 1S/C9H5Br2F3O/c10-4-8(15)5-1-2-6(7(11)3-5)9(12,13)14/h1-3H,4H2
• InChI Key： DQWHFYORIRSWJH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(F)(F)F)C(Br)=C1)CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone

Comprehensive Analysis of 2-Bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone (CAS No. 1383625-02-2)

2-Bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone (CAS No. 1383625-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This bromo-substituted ethanone derivative features a trifluoromethylphenyl moiety, which enhances its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its role as a key intermediate in the synthesis of complex molecules, particularly in the development of novel heterocyclic compounds and fluorinated pharmaceuticals.

The compound's molecular structure combines two bromine atoms and a trifluoromethyl group, making it a versatile building block for cross-coupling reactions and nucleophilic substitutions. Its CAS No. 1383625-02-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science. Recent studies highlight its utility in palladium-catalyzed reactions, where it serves as a precursor for biaryl derivatives—a class of compounds with applications in drug discovery and organic electronics.

In the context of green chemistry, 2-Bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone has been investigated for its potential in sustainable synthesis. The incorporation of fluorine atoms into organic frameworks is a hot topic, as it often improves metabolic stability and bioavailability in drug candidates. This aligns with current industry trends toward environmentally friendly and atom-efficient methodologies. Searches for "fluorinated building blocks" and "bromo-ethanone applications" have surged, underscoring the compound's relevance in modern research.

From a spectroscopic perspective, the compound exhibits distinct NMR and IR signatures, which are critical for quality control in industrial-scale production. Analytical chemists frequently reference CAS No. 1383625-02-2 when developing high-purity synthesis protocols. Its thermal stability and solubility profile also make it suitable for high-throughput screening in drug development pipelines. Notably, the trifluoromethyl group contributes to its lipophilicity, a property highly valued in the design of CNS-targeting therapeutics.

The demand for custom synthesis of 2-Bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone has risen alongside advancements in precision medicine. Pharmaceutical companies are leveraging its structural features to create targeted kinase inhibitors and antiviral agents, addressing global health challenges such as drug-resistant infections. Online queries for "bromo-ethanone suppliers" and "CAS 1383625-02-2 price" reflect its commercial viability. Furthermore, its role in photoredox catalysis—a cutting-edge area in synthetic methodology—has been highlighted in recent peer-reviewed journals.

In summary, 2-Bromo-1-[3-bromo-4-(trifluoromethyl)phenyl]ethanone (CAS No. 1383625-02-2) represents a critical intersection of chemical innovation and applied research. Its multifaceted applications span from small-molecule drug design to advanced material engineering, positioning it as a compound of enduring scientific and industrial interest. As synthetic techniques evolve, this bromo- and fluoro-functionalized derivative is poised to play an even greater role in addressing complex challenges across multiple disciplines.